2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-(4-methylpyridin-2-yl)acetamide

• IUPAC Name: 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-(4-methylpyridin-2-yl)acetamide
• InChI: InChI=1S/C19H15N3O3/c1-12-6-7-20-18(8-12)21-19(23)11-14-10-17(25-22-14)16-9-13-4-2-3-5-15(13)24-16/h2-10H,11H2,1H3,(H,20,21,23)
• InChI Key: XPEHMLAEHZSULV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)CC2=NOC(=C2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C19H15N3O3
• Molecular Weight: 333.3 g/mol
• CAS No.: 1105244-21-0

Description

2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-(4-methylpyridin-2-yl)acetamide is a useful research compound. Its molecular formula is C19H15N3O3 and its molecular weight is 333.347. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation of Novel Compounds

Research has been conducted on the synthesis of novel compounds incorporating benzofuran and isoxazole moieties due to their potential pharmacological activities. For instance, compounds with a benzofuran backbone have been synthesized and evaluated for their corrosion inhibitory properties, showcasing promising results in protecting steel against corrosion in acidic and oil medium environments (Yıldırım & Cetin, 2008). Additionally, derivatives incorporating benzofuran and isoxazole units have been explored for their antimicrobial, anti-inflammatory, and analgesic activities. Certain derivatives have demonstrated significant anti-inflammatory and analgesic properties, suggesting their potential as therapeutic agents (Rajanarendar et al., 2013).

Corrosion Inhibition

The application of benzofuran and isoxazole derivatives as corrosion inhibitors has been a subject of interest. A study synthesized derivatives of isoxazolidine and isoxazoline through 1,3-dipolar cycloaddition reactions, aiming to investigate their corrosion prevention efficiencies. The findings indicated that these compounds exhibit promising inhibition efficiencies, particularly in acidic media, suggesting their potential application in corrosion prevention (Yıldırım & Cetin, 2008).

Anticonvulsant Activity

The design and synthesis of benzofuran-acetamide scaffolds have been evaluated for their potential anticonvulsant activity. A series of N-(2-(benzoyl/4-chlorobenzoyl)-benzofuran-3-yl)-2-(substituted)-acetamide derivatives were synthesized and assessed against the maximal electroshock-induced seizures model in mice. Some compounds exhibited comparable anticonvulsant potency to phenytoin, indicating their potential as anticonvulsant agents (Shakya et al., 2016).